Cas no 56804-05-8 (Bicyclo[2.2.1]heptenecarbonitrile)

• Product Name: Bicyclo[2.2.1]heptenecarbonitrile
• CAS No: 56804-05-8
• MF: C₈H₉N
• MW: 119.163761854172
• CID: 347792
• PubChem ID: 19737575
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptenecarbonitrile
• bicyclo[2.2.1]hept-2-ene-4-carbonitrile
• Bicyclo[2.2.1]hept-2-ene-1-carbonitrile
• DTXSID80599447
• SCHEMBL302733
• norbornene carbonitrile
• 56804-05-8
• cyanonorbornene
• KOKLYLSZOGGBHE-UHFFFAOYSA-N

• Inchi： 1S/C8H9N/c9-6-8-3-1-7(5-8)2-4-8/h1,3,7H,2,4-5H2
• InChI Key： KOKLYLSZOGGBHE-UHFFFAOYSA-N
• SMILES： N#CC12C=CC(CC1)C2

Computed Properties

• Exact Mass: 119.07357
• Monoisotopic Mass: 119.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles